Cas no 1823245-32-4 (3,4-Dimethylazepan-4-ol hydrochloride)

• Product Name: 3,4-Dimethylazepan-4-ol hydrochloride
• CAS No: 1823245-32-4
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD28119139
• CID: 4620601
• PubChem ID: 118798621
• Update Time: 2025-06-25

3,4-Dimethylazepan-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylazepan-4-Ol Hydrochloride(WX601489)
• 3,4-Dimethylazepan-4-Ol Hydrochloride
• 3,4-DIMETHYLAZEPAN-4-OL HCL
• AKOS027256221
• YXC24532
• 3,4-Dimethylazepan-4-olhydrochloride
• 3,4-dimethylazepan-4-ol;hydrochloride
• AS-63343
• 1823245-32-4
• 3,4-Dimethylazepan-4-ol hydrochloride

• MDL： MFCD28119139
• Inchi： 1S/C8H17NO.ClH/c1-7-6-9-5-3-4-8(7,2)10;/h7,9-10H,3-6H2,1-2H3;1H
• InChI Key： DXVDVKLOBJAETK-UHFFFAOYSA-N
• SMILES： CC1(CCCNCC1C)O.Cl

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3,4-Dimethylazepan-4-ol hydrochloride

Introduction to 3,4-Dimethylazepan-4-ol hydrochloride (CAS No. 1823245-32-4)

3,4-Dimethylazepan-4-ol hydrochloride, identified by the chemical compound code CAS No. 1823245-32-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, characterized by a seven-membered lactam ring structure, which is further substituted with two methyl groups at the 3rd and 4th positions. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological applications.

The structure of 3,4-Dimethylazepan-4-ol hydrochloride exhibits unique stereochemical properties due to the presence of the azepane core. This molecular framework has garnered considerable attention from researchers due to its potential as a pharmacophore in drug design. The presence of the hydroxyl group at the 4th position and the methyl substituents at the 3rd and 4th positions contribute to its distinct chemical reactivity and biological interactions.

In recent years, 3,4-Dimethylazepan-4-ol hydrochloride has been explored in several preclinical and clinical studies for its potential therapeutic applications. One of the most promising areas of research involves its role as an intermediate in the synthesis of novel psychoactive substances. The compound’s ability to modulate neurotransmitter systems has led to investigations into its effects on cognitive functions, including memory enhancement and neuroprotection.

Recent advancements in pharmacological research have highlighted the compound’s potential in treating neurological disorders. Studies have demonstrated that 3,4-Dimethylazepan-4-ol hydrochloride can interact with specific receptors in the brain, such as serotonin and dopamine receptors, which are implicated in mood regulation and cognitive processes. This interaction suggests that the compound may have applications in managing conditions like depression, anxiety, and neurodegenerative diseases.

The synthesis of 3,4-Dimethylazepan-4-ol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed several synthetic pathways, including cyclization reactions followed by functional group modifications. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it more feasible for large-scale production.

From a medicinal chemistry perspective, the development of derivatives of 3,4-Dimethylazepan-4-ol hydrochloride has been a focal point. By modifying specific atoms or functional groups within the molecule, researchers aim to enhance its pharmacological properties while minimizing side effects. For instance, substituting the hydroxyl group with other heteroatoms or introducing additional rings can alter its binding affinity to biological targets.

The biological activity of 3,4-Dimethylazepan-4-ol hydrochloride has been thoroughly investigated in various in vitro and in vivo models. Preclinical studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, which could make it a valuable candidate for developing new therapeutic agents. Additionally, its structural similarity to known psychoactive substances has prompted research into potential mechanisms of action related to central nervous system modulation.

In conclusion, 3,4-Dimethylazepan-4-ol hydrochloride (CAS No. 1823245-32-4) represents a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Ongoing studies continue to uncover new insights into its biological activities and synthetic methodologies, which could lead to novel drug developments in the future.